Cas no 1023544-23-1 (2,6,6-Trimethyl-1-(5-methylisoxazol-3-YL)-5,6,7-trihydroindol-4-one)

• Product Name: 2,6,6-Trimethyl-1-(5-methylisoxazol-3-YL)-5,6,7-trihydroindol-4-one
• CAS No: 1023544-23-1
• MF: C₁₅H₁₈N₂O₂
• MW: 258.315623760223
• MDL: MFCD00245229
• CID: 5024559
• PubChem ID: 4130323
• Update Time: 2026-02-28

2,6,6-Trimethyl-1-(5-methylisoxazol-3-YL)-5,6,7-trihydroindol-4-one Chemical and Physical Properties

Names and Identifiers

• 2,6,6-TRIMETHYL-1-(5-METHYLISOXAZOL-3-YL)-5,6,7-TRIHYDROINDOL-4-ONE
• 2,6,6-trimethyl-1-(5-methyl-1,2-oxazol-3-yl)-4,5,6,7-tetrahydro-1H-indol-4-one
• SBB062249
• AKOS011248371
• CS-0444307
• 2,6,6-trimethyl-1-(5-methyl-1,2-oxazol-3-yl)-5,7-dihydroindol-4-one
• MFCD00245229
• 1023544-23-1
• MS-9150
• 2,6,6-Trimethyl-1-(5-methylisoxazol-3-yl)-1,5,6,7-tetrahydro-4H-indol-4-one
• 2,6,6-Trimethyl-1-(5-methylisoxazol-3-YL)-5,6,7-trihydroindol-4-one

• MDL： MFCD00245229
• Inchi： 1S/C15H18N2O2/c1-9-5-11-12(7-15(3,4)8-13(11)18)17(9)14-6-10(2)19-16-14/h5-6H,7-8H2,1-4H3
• InChI Key： KMRWXIGTXBHPOE-UHFFFAOYSA-N
• SMILES： O=C1C2C=C(C)N(C3C=C(C)ON=3)C=2CC(C)(C)C1

Computed Properties

• Exact Mass: 258.136827821g/mol
• Monoisotopic Mass: 258.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 48

Additional information on 2,6,6-Trimethyl-1-(5-methylisoxazol-3-YL)-5,6,7-trihydroindol-4-one

Chemical Profile of CAS No. 1023544-23-1: 2,6,6-Trimethyl-1-(5-methylisoxazol-3-YL)-5,6,7-trihydroindol-4-one

The compound with CAS No. 1023544-23-1, known as 2,6,6-Trimethyl-1-(5-methylisoxazol-3-YL)-5,6,7-trihydroindol-4-one, is a highly specialized organic molecule that has garnered significant attention in the fields of pharmaceutical chemistry and biochemistry. This compound is characterized by its unique structure, which combines a trihydroindole core with a substituted isoxazole moiety. The presence of multiple methyl groups further enhances its structural complexity and potential biological activity.

Recent studies have highlighted the potential of this compound as a lead molecule in drug discovery programs targeting various therapeutic areas. Its structure suggests possible interactions with key biological pathways, including those involved in neurodegenerative diseases, inflammation, and cancer. Researchers have reported that the compound exhibits promising antioxidant properties, which could be leveraged in developing treatments for oxidative stress-related conditions.

The synthesis of CAS No. 1023544-23-1 involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Key steps include the formation of the trihydroindole core through cyclization reactions and the subsequent attachment of the isoxazole group via nucleophilic substitution or coupling reactions. The use of advanced catalysts and solvents has significantly improved the efficiency of these reactions, making large-scale production more feasible.

In terms of applications, this compound has shown potential as a precursor for more complex molecules in the pharmaceutical industry. Its ability to undergo further functionalization without compromising its core structure makes it an attractive candidate for medicinal chemists. For instance, recent research has explored the use of this compound as a building block for developing novel Hsp90 inhibitors, which are critical in targeting cancer cells.

The structural uniqueness of CAS No. 1023544-23-1 also lends itself to applications in the field of materials science. Its rigid framework and conjugated system make it a potential candidate for use in organic electronics and optoelectronic devices. Preliminary studies have indicated that the compound exhibits interesting electronic properties, which could be harnessed in developing new materials for solar cells and light-emitting diodes (LEDs).

From an environmental standpoint, the synthesis and handling of this compound are designed to minimize ecological impact. Green chemistry principles have been integrated into its production process to ensure sustainability and reduce waste generation. This approach aligns with global efforts to promote eco-friendly practices in chemical manufacturing.

In conclusion, CAS No. 1023544-23-1 represents a cutting-edge molecule with diverse applications across multiple scientific disciplines. Its unique structure, combined with recent advancements in synthesis and application research, positions it as a valuable asset in both academic and industrial settings. As ongoing studies continue to uncover its full potential, this compound is expected to play an increasingly important role in advancing modern science and technology.